Cas no 131-55-5 (2,2′,4,4′-Tetrahydroxybenzophenone)

2,2′,4,4′-Tetrahydroxybenzophenone Properties

Names and Identifiers

• Bis(2,4-dihydroxyphenyl)methanone
• Di(2,4-dihydroxyphenyl)methanone
• 2,2',4,4'-Tetrahydroxy Benzophenone
• BP-2
• Benzophenone-2
• 2,2',4,4'-Tetrahydroxybenzophe
• 2,2',4,4'-tetrahydroxy-benzophenone
• 2,2',4,4'-tetrahyroxybenzophenone
• 2,4,2',4'-tetrahydroxybenzophenone
• 70A-196
• Seesorb 106
• Sumisorb 150
• TETRAHYDROXYBENZOPHENONE
• Uvinol D-50
• uvinuld-50
• UV Absorber BP2
• TIMTEC-BB SBB003178
• 2,2',4,4'-Tetrehydroxybenzophenone
• Uvinul D-50
• 2,2',4,4'-Tetrahydroxybenzophenone
• Methanone, bis(2,4-dihydroxyphenyl)-
• PRR8K3H9VN
• BENZOPHENONE, 2,2',4,4'-TETRAHYDROXY-
• di2,4-dihydroxyphenyl ketone
• WXNRYSGJLQFHBR-UHFFFAOYSA-N
• ST055642
• DSSTox_RID_79684
• DSSTox_CID_21306
• DSSTox_GSID_41306
• 2,2′,4,4′-Tetrahydroxybenzophenone
• CAS-131-55-5
• UVINUL D50
• BBL012188
• EINECS 205-028-9
• SR-01000199334-1
• W-108329
• Tox21_303639
• DTXSID5041306
• BIDD:ER0038
• 2,2\\',4,4\\'-Tetrahydroxybenzophenone
• MFCD00002278
• NSC 38556
• 4mgc
• NCGC00259837-01
• DB-042043
• NSC-38556
• 2,2 inverted exclamation mark ,4,4 inverted exclamation mark -Tetrahydroxybenzophenone
• 2,4'-Tetrahydroxybenzophenone
• 2, 2',4,4'-tetrahydroxybenzophenone
• 2,4,4'-Tetrahydroxybenzophenone
• CHEMBL3185091
• Tox21_202288
• AC-10378
• Benzophenone,2',4,4'-tetrahydroxy-
• SY020047
• STK803083
• NCGC00249205-01
• 2,2',4,4'-hydroxybenophenone
• NCGC00257395-01
• 131-55-5
• 2,2',4,4'-Tetrahydroxybenzophenone, 97%
• 2,2',4'-Tetrahydroxybenzophenone
• NCGC00249205-02
• NS00002972
• Q27286728
• HSDB 8386
• 2,2',4,4'-Tetrahydroxy-benzophenone
• Methanone,4-dihydroxyphenyl)-
• BP_28
• AKOS002319293
• SR-01000199334
• UNII-PRR8K3H9VN
• NSC38556
• CS-0089098
• InChI=1/C13H10O5/c14-7-1-3-9(11(16)5-7)13(18)10-4-2-8(15)6-12(10)17/h1-6,14-17
• BDBM234390
• AS-13615
• 27M
• DTXCID3021306
• 2,2',4,4'-tetrahydroxy benzophenone
• benzophenone 2
• BRN 1914746
• 2,2',4,4'-Tetrahydroxy diphenyl ketone
• H10707
• 2,4,2',4'-Tetrahydroxybenzophenone
• T0118
• BCP25884
• SCHEMBL39507
• 2,2?,4,4?-Tetrahydroxybenzophenone
• Oprea1_250768
• BENZOPHENONE-2
• +Expand

• MDL： MFCD00002278
• InChIKey： WXNRYSGJLQFHBR-UHFFFAOYSA-N
• Inchi： 1S/C13H10O5/c14-7-1-3-9(11(16)5-7)13(18)10-4-2-8(15)6-12(10)17/h1-6,14-17H
• SMILES： O([H])C1C([H])=C(C([H])=C([H])C=1C(C1C([H])=C([H])C(=C([H])C=1O[H])O[H])=O)O[H]
• BRN： 1914746

Computed Properties

• Exact Mass: 246.05300
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 246.05282342g/mol
• Heavy Atom Count: 18
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: 72
• Surface Charge: 0
• Topological Polar Surface Area: 98

Experimental Properties

• LogP: 1.74000
• PSA: 97.99000
• Refractive Index: 1.4825 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 349.21°C (rough estimate)
• Melting Point: 197.0 to 202.0 deg-C
• Color/Form: Light yellow crystalline powder
• Density: 1.216(lit.)

2,2′,4,4′-Tetrahydroxybenzophenone Security Information

• Symbol: GHS07
• RTECS：DJ1892000
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26-S36-S37/39
• Packing Group：II; III
• Packing Group：II; III
• Risk Phrases：R22; R36/37/38
• Hazard Level：4.1
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning
• TSCA：Yes

2,2′,4,4′-Tetrahydroxybenzophenone Customs Data

• HS CODE：2914501900
• Customs Data：

  China Customs Code:

  2914501900

  Overview:

  2914501900 Other ketophenols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914501900 other ketone-phenols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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